Cas no 2138169-85-2 (4-(2-Bromo-3-methylphenyl)-2,5-dimethylbenzaldehyde)

• Product Name: 4-(2-Bromo-3-methylphenyl)-2,5-dimethylbenzaldehyde
• CAS No: 2138169-85-2
• MF: C₁₆H₁₅BrO
• MW: 303.193703889847
• CID: 5766331
• PubChem ID: 165717668
• Update Time: 2025-05-24

4-(2-Bromo-3-methylphenyl)-2,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-3-methylphenyl)-2,5-dimethylbenzaldehyde
• EN300-738956
• 2138169-85-2
• 4-(2-Bromo-3-methylphenyl)-2,5-dimethylbenzaldehyde

• Inchi： 1S/C16H15BrO/c1-10-5-4-6-14(16(10)17)15-8-11(2)13(9-18)7-12(15)3/h4-9H,1-3H3
• InChI Key： XFZHEVDJVZHZIQ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1C1C=C(C)C(C=O)=CC=1C

Computed Properties

• Exact Mass: 302.03063g/mol
• Monoisotopic Mass: 302.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2-Bromo-3-methylphenyl)-2,5-dimethylbenzaldehyde

4-(2-Bromo-3-methylphenyl)-2,5-dimethylbenzaldehyde (CAS No. 2138169-85-2)

4-(2-Bromo-3-methylphenyl)-2,5-dimethylbenzaldehyde is a highly specialized organic compound with the CAS registry number 2138169-85-2. This compound belongs to the class of aromatic aldehydes, characterized by its unique substitution pattern and brominated aromatic ring. The molecule consists of a benzaldehyde moiety substituted at the 4-position with a brominated phenyl group, specifically a 2-bromo-3-methylphenyl group, and additional methyl substituents at the 2 and 5 positions of the benzaldehyde ring. This combination of substituents imparts distinctive chemical properties, making it a valuable compound in various research and industrial applications.

The synthesis of 4-(2-Bromo-3-methylphenyl)-2,5-dimethylbenzaldehyde involves multi-step organic reactions, often utilizing Friedel-Crafts alkylation or acylation techniques to introduce the methyl groups onto the aromatic ring. The bromination step typically employs bromine in the presence of a Lewis acid catalyst to achieve regioselective substitution at the desired position. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing overall yield.

One of the most notable applications of this compound is in medicinal chemistry, where it serves as a building block for synthesizing bioactive molecules. Its structure provides a versatile platform for further functionalization, enabling researchers to explore its potential as an anti-inflammatory agent or an anticancer drug. For instance, studies have shown that derivatives of this compound exhibit significant inhibitory effects on certain enzymes associated with chronic inflammatory diseases.

In addition to its role in drug discovery, 4-(2-Bromo-3-methylphenyl)-2,5-dimethylbenzaldehyde has found utility in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors or optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their thermal stability and mechanical properties, opening new avenues for its application in high-performance materials.

The physical properties of this compound are also worth highlighting. It has a melting point of approximately 78°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum exhibits strong absorption bands due to the conjugated aromatic system, making it suitable for use in photoredox catalysis or as a photosensitizer in certain reactions.

From an environmental perspective, understanding the degradation pathways of 4-(2-Bromo-3-methylphenyl)-2,5-dimethylbenzaldehyde is crucial for assessing its potential impact on ecosystems. Recent studies have employed computational chemistry techniques to predict its biodegradation rates under various environmental conditions. These findings suggest that under aerobic conditions, the compound undergoes rapid oxidation, minimizing its persistence in natural systems.

In conclusion, 4-(2-Bromo-3-methylphenyl)-2,5-dimethylbenzaldehyde (CAS No. 2138169-85-2) is a versatile and intriguing compound with diverse applications across multiple scientific disciplines. Its unique structure and chemical properties continue to drive innovative research directions, solidifying its importance in both academic and industrial settings.